Cas no 1440962-38-8 (2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid)

• Product Name: 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
• CAS No: 1440962-38-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6272745
• PubChem ID: 82610359
• Update Time: 2025-07-17

2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
• SCHEMBL17316518
• EN300-1139368
• 1440962-38-8

• Inchi： 1S/C12H14O3/c1-12(2)7-15-10-4-3-8(5-9(10)12)6-11(13)14/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： IYAVZJIYKUDDLN-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC(=O)O)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid

2-(3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic Acid: A Comprehensive Overview

2-(3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1440962-38-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DBF-acetic acid, is characterized by its distinct chemical structure and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular formula of 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid is C₁₄H₁₆O₃, with a molecular weight of 236.27 g/mol. The compound features a 1-benzofuran core with a dimethyl substitution at the 3-position and an acetic acid group attached to the 5-position. This unique structure confers several interesting properties that make it a valuable candidate for various pharmaceutical applications.

In terms of physical properties, DBF-acetic acid is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory research and potential drug formulations.

The synthesis of 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 3,3-dimethyl-2,3-dihydrobenzofuran with acetyl chloride in the presence of a suitable base such as triethylamine. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, followed by hydrolysis to yield the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to improve yield and reduce waste.

The biological activities of DBF-acetic acid have been the subject of numerous studies. One of its most notable properties is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated anti-proliferative effects on various cancer cell lines, making it a promising candidate for cancer therapy. These findings have been supported by both in vitro and in vivo studies, highlighting its therapeutic potential.

Beyond its anti-inflammatory and anti-cancer properties, DBF-acetic acid has also shown promise in neuroprotective applications. Studies have indicated that it can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxins such as amyloid-beta peptides. This neuroprotective effect is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's disease.

In recent years, there has been a growing interest in exploring the pharmacokinetic properties of DBF-acetic acid. Research has focused on optimizing its bioavailability and metabolic stability to enhance its therapeutic efficacy. For instance, prodrug strategies have been employed to improve its oral bioavailability and reduce first-pass metabolism. These efforts are crucial for translating this compound from bench to bedside.

Clinical trials are currently underway to evaluate the safety and efficacy of DBF-acetic acid in various disease models. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacological profiles and minimal side effects. However, further studies are needed to fully understand its long-term safety and efficacy.

In conclusion, 2-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1440962-38-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.